2-Cyclopentyl-4-fluorophenyl methyl carbonate

• Molecular Formula: C13H15FO3
• Molecular Weight: 238.25 g/mol
• IUPAC Name: (2-cyclopentyl-4-fluorophenyl) methyl carbonate
• InChI: InChI=1S/C13H15FO3/c1-16-13(15)17-12-7-6-10(14)8-11(12)9-4-2-3-5-9/h6-9H,2-5H2,1H3
• InChI Key: ZJACGBHKWVEUAY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)OC1=C(C=C(C=C1)F)C2CCCC2

Description

2-Cyclopentyl-4-fluorophenyl methyl carbonate is a useful research compound. Its molecular formula is C13H15FO3 and its molecular weight is 238.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Cyclopentyl-4-fluorophenol (1.70 g, 9.43 mmol) was dissolved in dichloromethane (20 mL) and triethylamine (2.6 mL, 18.85 mmol), cooled to 0° C., then treated with methyl chloroformate (1.09 mL, 14.14 mmol) and allowed to warm to room temperature over 16 h. The reaction was quenched with 3 mL saturated NaHCO3, washed with 50% saturated NaHCO3 (1×50 mL) and brine (1×50 mL), then dried over Na2SO4. Filtration followed by concentration yielded 2-cyclopentyl-4-fluorophenyl methyl carbonate as an oil which was used for the next step without purification. 1H NMR (400.0 MHz, CDCl3) δ 7.09-7.01 (m, 2H), 6.92-6.87 (m, 1H), 3.92 (s, 3H), 3.13 (dd, J=8.4, 17.2 Hz, 1H), 2.08-2.01 (m, 2H), 1.86-1.66 (m, 4H), 1.59-1.50 (m, 2H). MS (ESI) m/z (M+H+): 239.5.

Synthesis routes and methods II

Procedure details